Cas no 1461706-32-0 (benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine)

• Product Name: benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine
• CAS No: 1461706-32-0
• MF: C₁₅H₁₂F₅N
• MW: 301.254501342773
• CID: 5053629
• PubChem ID: 75480371
• Update Time: 2025-06-13

benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• benzyl[1-(2,3-difluorophenyl)-2,2,2-trifluoroethyl]amine
• NE60821
• Z1649856683
• N-benzyl-1-(2,3-difluorophenyl)-2,2,2-trifluoroethanamine
• benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine

• Inchi： 1S/C15H12F5N/c16-12-8-4-7-11(13(12)17)14(15(18,19)20)21-9-10-5-2-1-3-6-10/h1-8,14,21H,9H2
• InChI Key： QBQRCPAYNRTITP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1F)F)NCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 290.5±40.0 °C at 760 mmHg
• Flash Point: 129.5±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine

Recent Advances in the Study of Benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine (CAS: 1461706-32-0) and Its Applications in Chemical Biology and Medicine

Benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine (CAS: 1461706-32-0) is a fluorinated amine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroethylamine moiety and difluorophenyl group, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for further research and development.

The synthesis and structural characterization of benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine have been detailed in several recent publications. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its chemical structure and purity. The compound's stability under various physiological conditions has also been investigated, revealing its suitability for in vivo studies. These foundational studies are critical for ensuring the reproducibility and reliability of subsequent pharmacological evaluations.

Pharmacological studies have demonstrated that benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine exhibits notable activity as a modulator of specific neurotransmitter systems. In particular, its interaction with serotonin and dopamine receptors has been explored, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Preclinical trials in animal models have shown dose-dependent effects on behavioral parameters, with minimal off-target effects, highlighting its selectivity and safety profile.

In addition to its CNS applications, recent research has investigated the compound's role in metabolic regulation. Preliminary findings indicate that benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine may influence lipid metabolism and insulin sensitivity, positioning it as a candidate for the treatment of metabolic syndrome and type 2 diabetes. Mechanistic studies have pointed to its ability to modulate key enzymes and signaling pathways involved in glucose homeostasis, though further research is needed to fully elucidate these effects.

The pharmacokinetic profile of benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine has been another focal point of recent investigations. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and half-life characteristics. These properties, combined with its low toxicity in acute and subchronic toxicity studies, support its potential for clinical development. However, challenges such as potential drug-drug interactions and long-term safety remain to be addressed in future studies.

Looking ahead, the therapeutic potential of benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine is vast, but several hurdles must be overcome. Current research efforts are directed toward optimizing its chemical structure to enhance efficacy and reduce side effects. Additionally, large-scale clinical trials will be essential to validate its safety and effectiveness in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, benzyl1-(2,3-difluorophenyl)-2,2,2-trifluoroethylamine (CAS: 1461706-32-0) represents a promising compound in the realm of chemical biology and medicine. Its multifaceted pharmacological properties, coupled with a favorable pharmacokinetic profile, underscore its potential as a therapeutic agent for CNS and metabolic disorders. Continued research and development will be crucial to unlocking its full clinical potential and addressing the remaining challenges in its path to commercialization.